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Compound of Interest

Compound Name: 2-(3-Chlorophenoxy)ethylamine

CAS No.: 6488-00-2

Cat. No.: B1591147

Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(3-Chlorophenoxy)ethylamine

This guide provides a comprehensive overview of the safety, handling, and emergency

procedures for 2-(3-Chlorophenoxy)ethylamine (CAS RN: 6488-00-2). Designed for

researchers, chemists, and drug development professionals, this document synthesizes critical

data from Material Safety Data Sheets (MSDS), regulatory guidelines, and established

laboratory safety protocols. The focus is not merely on procedural steps but on the scientific

rationale behind them, ensuring a culture of safety and integrity in the laboratory.

Chemical Identity and Core Hazards
2-(3-Chlorophenoxy)ethylamine is a primary amine and a chlorinated aromatic ether. Its

structure dictates its reactivity and toxicological profile. Understanding this is fundamental to

anticipating and mitigating risks.

Core Chemical Properties: The compound's properties are essential for safe handling and

storage. For instance, its physical state (liquid or solid) determines the potential for airborne

exposure and the appropriate containment strategies.
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Property Value Source

CAS Number 6488-00-2 [1]

Molecular Formula C₈H₁₀ClNO [2]

Molecular Weight 171.62 g/mol [2]

Physical State Liquid [2]

Boiling Point 115-117 °C (at 5 torr) [3]

Melting Point
39-40 °C (for the 2-chloro

isomer)
[3]

Note: Some physical properties may be reported for isomers, such as the 2-chloro derivative,

due to data availability. These values provide a close approximation for handling

considerations.

The primary and most immediate danger associated with 2-(3-Chlorophenoxy)ethylamine is

its corrosivity. The Globally Harmonized System (GHS) classification underscores this risk.

GHS Hazard Classification:

Skin Corrosion/Irritation, Category 1B (H314): Causes severe skin burns and eye damage.[4]

[5]

Serious Eye Damage/Eye Irritation, Category 1 (H318): Causes serious eye damage.[5]

The amine functional group contributes to the compound's basicity and corrosive nature,

capable of causing rapid tissue damage upon contact. The chlorophenoxy moiety may present

additional toxicological concerns, although comprehensive data is limited. The toxicological

properties have not been fully investigated, which necessitates a cautious approach, treating

the substance as potentially hazardous beyond its known corrosive effects.[5]

The Hierarchy of Controls: A Proactive Safety
Framework

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

http://chemchart.com/2-3-chlorophenoxy-ethylamine-detail.html
https://hoffmanchemicals.com/products/2-3-chlorophenoxyethylamine
https://hoffmanchemicals.com/products/2-3-chlorophenoxyethylamine
https://hoffmanchemicals.com/products/2-3-chlorophenoxyethylamine
https://www.echemi.com/sds/2-2-chlorophenoxyethylamine-pd180810106514.html
https://www.echemi.com/sds/2-2-chlorophenoxyethylamine-pd180810106514.html
https://www.benchchem.com/product/b1591147/docs?utm_src=pdf-body#safety-handling-and-msds-for-2-3-chlorophenoxy-ethylamine
https://www.tcichemicals.com/BE/en/sds/P2225_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5070403&productDescription=2-%282-CHLROPHENOXY%29ETHLAMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5070403&productDescription=2-%282-CHLROPHENOXY%29ETHLAMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5070403&productDescription=2-%282-CHLROPHENOXY%29ETHLAMINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effective risk management relies on the hierarchy of controls, a system that prioritizes the most

effective and reliable safety measures. This framework should be the foundation of any

protocol involving this compound.

Hierarchy of Controls for 2-(3-Chlorophenoxy)ethylamine

Practical Application

Elimination
(Most Effective)

Substitution
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Caption: Hierarchy of controls applied to handling 2-(3-Chlorophenoxy)ethylamine.
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Elimination/Substitution: In a research context, elimination is often not possible. However,

substituting with a less corrosive or less toxic analogue should always be the first

consideration during experimental design.

Engineering Controls: These are physical changes to the workspace that isolate personnel

from the hazard. For this compound, the mandatory engineering control is a certified

chemical fume hood to prevent inhalation of any vapors or aerosols.[6][7] Eyewash stations

and safety showers must be readily accessible.[6][7]

Administrative Controls: These are procedural controls. Key examples include developing

detailed Standard Operating Procedures (SOPs), providing thorough training on the specific

hazards, and restricting access to authorized personnel only.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with the controls above. It does not eliminate the hazard, so its failure or misuse

can result in serious injury.

Personal Protective Equipment (PPE): The Final
Barrier
Given the severe corrosive nature of 2-(3-Chlorophenoxy)ethylamine, the selection and use

of appropriate PPE are non-negotiable.
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PPE Category Specification Rationale & Best Practices

Eye & Face Protection

Chemical safety goggles with

side shields (conforming to EN

166 or NIOSH standards). A

full face shield is required

when handling larger

quantities (>50 mL) or when

there is a significant splash

risk.[3][4]

Protects against splashes that

can cause irreversible eye

damage. A face shield protects

the entire face from burns.[4]

Skin Protection

Gloves: Compatible, chemical-

resistant gloves (e.g., Nitrile or

Neoprene). Always inspect

gloves for tears or holes before

use.[8] Clothing: A flame-

retardant, chemical-resistant

lab coat. For larger quantities,

impervious protective clothing

or an apron may be necessary.

[3][4] Footwear: Closed-toe

shoes are mandatory.

Chemical-resistant boots are

recommended if there is a risk

of spills.[9][10]

The compound causes severe

skin burns.[4] Proper glove

selection is critical. Double-

gloving can provide additional

protection. Pant legs should be

worn outside of boots to

prevent chemicals from

entering.[10]

Respiratory Protection

Not typically required if work is

performed within a certified

chemical fume hood. If

engineering controls are

insufficient or during a large

spill, a full-face respirator with

an appropriate organic

vapor/amine cartridge (e.g.,

Type ABEK) is necessary.[3]

[11]

Protects against inhalation of

vapors or mists, which can

cause respiratory tract irritation

or damage.[12]
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Standard Operating Procedures: From Benchtop to
Disposal
Adherence to validated protocols is the cornerstone of laboratory safety.

Safe Handling and Use Protocol
This protocol outlines the step-by-step process for safely handling 2-(3-
Chlorophenoxy)ethylamine in a laboratory setting.

Preparation:

Confirm that a certified chemical fume hood is operational.

Ensure an emergency eyewash station and safety shower are unobstructed and have

been recently tested.[6]

Don all required PPE as specified in the table above.

Prepare all necessary equipment (glassware, stir bars, reagents) and place them inside

the fume hood.

Have spill cleanup materials readily available.

Handling:

Conduct all manipulations, including weighing, transferring, and mixing, within the fume

hood.[6][13]

Use non-sparking tools and ensure equipment is properly grounded to prevent

electrostatic discharge.[3]

Keep the container tightly closed when not in use to minimize vapor release.[8][13]

Avoid contact with skin and eyes at all times.[14]

Post-Handling:
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Decontaminate all surfaces and equipment after use.

Wash hands and any exposed skin thoroughly with soap and water after removing gloves.

[8][14]

Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.

Storage Requirements
Proper storage is crucial to prevent degradation, reaction, and accidental release.

Location: Store in a dry, cool, and well-ventilated area designated for corrosive materials.[3]

[13]

Container: Keep the container tightly closed.[13]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, and acid chlorides.[7][15] Store separately from foodstuffs.[3]

Disposal Protocol
Chemical waste must be handled in accordance with institutional, local, and national

regulations.

Waste Collection: Collect all waste containing 2-(3-Chlorophenoxy)ethylamine in a

dedicated, properly labeled, and sealed hazardous waste container.

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[3]

Prohibitions:Do not discharge into sewer systems or contaminate water, foodstuffs, or animal

feed.[3] The environmental impact of this compound has not been fully investigated, so

release into the environment must be strictly avoided.[8]

Emergency Procedures: A Validated Response
System
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Rapid and correct response during an emergency is critical to minimizing harm. All personnel

must be trained on these procedures.

First-Aid Measures
Immediate action is paramount upon any exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-mouth

resuscitation if the substance was ingested or inhaled). Seek immediate medical attention.[3]

[16]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4][16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

[4]

Accidental Release (Spill) Response
The following workflow provides a systematic approach to managing a spill.
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Spill Response for 2-(3-Chlorophenoxy)ethylamine

Spill Occurs

Evacuate immediate area
Alert others

Assess Spill Size & Risk

Small Spill
(<100 mL, Contained in Hood)

Small
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Caption: Decision workflow for responding to a chemical spill.
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Protocol for a Small Spill (inside a fume hood):

Ensure adequate ventilation and wear appropriate PPE.

Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

Carefully collect the absorbed material using non-sparking tools and place it into a suitable,

sealed container for chemical waste disposal.[3]

Clean the spill area thoroughly.

Protocol for a Large Spill:

Evacuate personnel to a safe area, keeping upwind of the spill.[3]

Remove all sources of ignition.[3]

Immediately contact your institution's Environmental Health & Safety (EHS) department or

emergency response team.

Do not attempt to clean up a large spill without specialized training and equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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